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Compound of Interest

Butanenitrile, 4-
Compound Name: ] _
(dichloromethyisilyl)-

Cat. No.: B072501

This document provides essential safety and logistical information for the proper disposal of
Butanenitrile, 4-(dichloromethylsilyl)- (CAS Number: 1190-16-5). The following procedures
are designed for researchers, scientists, and drug development professionals to ensure the
safe handling and disposal of this reactive compound. Adherence to these guidelines is critical
to mitigate risks and ensure compliance with safety regulations.

Butanenitrile, 4-(dichloromethylsilyl)- is a corrosive compound that is harmful if swallowed
and can cause severe skin burns and eye damage.[1] Its high reactivity, particularly with water,
necessitates a controlled and informed approach to its disposal. The dichlorosilyl functional
group readily hydrolyzes upon contact with moisture to form corrosive and toxic hydrogen
chloride (HCI) gas and polysiloxanes.[2][3][4][5] Therefore, all handling and disposal must be
conducted with appropriate safety measures in place.

Essential Safety and Handling Precautions

Before beginning any disposal procedures, ensure that all necessary personal protective
equipment (PPE) is worn and that the work area is properly equipped.

o Work Area: All handling and disposal procedures must be performed in a certified chemical
fume hood to control the release of corrosive vapors.[6]

o Personal Protective Equipment (PPE):
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o

Eye Protection: Wear tight-sealing safety goggles and a face shield.[6][7]

Hand Protection: Use chemical-resistant gloves such as nitrile or neoprene. Inspect gloves

o

for any signs of degradation before use and replace them immediately if contaminated.[8]

o

Body Protection: A chemical-resistant lab coat or apron is required.

[¢]

Respiratory Protection: For situations with a potential for high vapor concentration, a full-
face respirator with an appropriate cartridge should be used.[3]

» Emergency Equipment: An eyewash station and safety shower must be readily accessible.[6]

[8]

Quantitative Data Summary

The following table summarizes key data for Butanenitrile, 4-(dichloromethylsilyl)-.

Property Value Source
CAS Number 1190-16-5 [9][10]
Molecular Formula C5HICI2NSI [9][10]
Molecular Weight 182.12 g/mol [1119]
GHS Hazard Statements H302: Harmful if swallowed [1]

H314: Causes severe skin o

burns and eye damage

Experimental Protocol for Neutralization and
Disposal

This protocol details the step-by-step procedure for the safe neutralization of small quantities of
Butanenitrile, 4-(dichloromethylsilyl)-. This method is based on controlled hydrolysis
followed by neutralization of the resulting hydrochloric acid.

Materials Required:
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o Butanenitrile, 4-(dichloromethylsilyl)- (waste)

o Large beaker (at least 10 times the volume of the waste)
 Stir plate and magnetic stir bar

e Dropping funnel

* Ice bath

e Sodium bicarbonate (NaHCOs) or sodium carbonate (Na2CO3)
o Water

e pH paper or pH meter

e Appropriate container for hazardous waste

Step-by-Step Neutralization Procedure:

e Preparation of Neutralizing Solution:
o Place a large beaker in an ice bath on a magnetic stir plate.

o Fill the beaker with a volume of cold water approximately 20 times the volume of the
Butanenitrile, 4-(dichloromethylsilyl)- to be neutralized.

o Begin stirring the water to create a vortex.
o Controlled Hydrolysis:

o Slowly and dropwise, add the Butanenitrile, 4-(dichloromethylsilyl)- to the center of the
vortex in the stirring water. Caution: This reaction is exothermic and will produce HCI gas.
The slow addition and cooling are crucial to control the reaction rate and temperature.

o After the addition is complete, continue stirring the mixture for at least one hour to ensure
the hydrolysis is complete. A white solid (polysiloxane) will form.

o Neutralization of Hydrochloric Acid:
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o While continuing to stir, slowly add a 5-10% aqueous solution of sodium bicarbonate or
sodium carbonate to the mixture. Caution: This will cause gas evolution (CO2z). Add the
neutralizing agent slowly to avoid excessive foaming.

o Periodically check the pH of the solution using pH paper or a pH meter. Continue adding
the basic solution until the pH is neutral (between 6 and 8).

o Waste Segregation and Disposal:

o Once the solution is neutralized, turn off the stirrer and allow the solid polysiloxane to
settle.

o Separate the solid from the liquid by decantation or filtration.

o Place the solid polysiloxane waste into a clearly labeled container for solid hazardous
waste.

o The remaining neutral agueous solution can typically be disposed of down the drain with
copious amounts of water, provided it contains no other regulated substances and is in
accordance with local regulations.

o All contaminated materials, including gloves and disposable labware, must be disposed of
as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Butanenitrile, 4-(dichloromethylsilyl)-.
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Start: Small Quantity of
Butanenitrile, 4-(dichloromethylsilyl)- Waste
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Don Appropriate PPE:
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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